2-{[2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]amino}ethan-1-ol hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is complex, with multiple functional groups including a difluorophenyl group, a triazole ring, and an aminoethanol group. The exact three-dimensional structure would depend on the specific stereochemistry at each chiral center .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of multiple functional groups could allow for a variety of reactions to occur .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 2,4-difluorobenzaldehyde with 1-methyl-1H-1,2,4-triazole in the presence of sodium borohydride to form 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanol. This intermediate is then reacted with 2-chloroethylamine hydrochloride to form the final product, 2-{[2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]amino}ethan-1-ol hydrochloride.", "Starting Materials": [ "2,4-difluorobenzaldehyde", "1-methyl-1H-1,2,4-triazole", "sodium borohydride", "2-chloroethylamine hydrochloride" ], "Reaction": [ "Step 1: 2,4-difluorobenzaldehyde is reacted with 1-methyl-1H-1,2,4-triazole in the presence of sodium borohydride to form 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanol.", "Step 2: 2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanol is reacted with 2-chloroethylamine hydrochloride to form the final product, 2-{[2-(2,4-difluorophenyl)-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethyl]amino}ethan-1-ol hydrochloride." ] } | |
CAS RN |
2639418-51-0 |
Molecular Formula |
C13H17ClF2N4O |
Molecular Weight |
318.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.